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Compound of Interest

Compound Name: CTPS1-IN-1

Cat. No.: B12370056 Get Quote

This document provides detailed guidelines for the dissolution and storage of CTPS1-IN-1, a

potent and orally active inhibitor of cytidine 5'-triphosphate synthetase (CTPS), in dimethyl

sulfoxide (DMSO).[1] CTPS1-IN-1 has demonstrated potential as an antitumor and anti-

inflammatory agent, making it a valuable tool for researchers in oncology and immunology.[1]

Proper handling and storage of this compound are crucial for maintaining its stability and

ensuring the reproducibility of experimental results.

Data Presentation
The following table summarizes the key quantitative data for CTPS1-IN-1.

Property Value Reference

Molecular Weight 512.53 g/mol [1]

Chemical Formula C20H19F3N6O3S2 [1]

CAS Number 2338811-71-3 [1][2]

Solubility in DMSO 80 mg/mL (156.09 mM) [1]

Appearance White to off-white solid [2]
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CTPS1-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)[1]

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution of
CTPS1-IN-1 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments. Adjust the calculations accordingly for different desired

concentrations.

Equilibrate Reagents: Allow the CTPS1-IN-1 powder and DMSO to reach room temperature

before use. This prevents condensation from forming inside the containers.

Weigh CTPS1-IN-1: Accurately weigh the desired amount of CTPS1-IN-1 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.125 mg of the compound.

Calculation: Molecular Weight (512.53 g/mol ) x Molar Concentration (0.010 mol/L) x

Volume (0.001 L) = 0.005125 g = 5.125 mg

Add DMSO: Add the calculated volume of DMSO to the vial containing the CTPS1-IN-1
powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortexing: Securely cap the vial and vortex thoroughly for several minutes to facilitate

dissolution.
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Sonication (Recommended): If the compound does not fully dissolve with vortexing, place

the vial in a sonicator water bath for 5-10 minutes.[1] This can help to break up any clumps

and enhance solubility.

Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved

and the solution is clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term storage

(up to 1 month), -20°C is also acceptable.[2][3]
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Preparation of CTPS1-IN-1 Stock Solution

Start: Equilibrate Reagents

Weigh CTPS1-IN-1 Powder
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Sonicate (if necessary)

Optional

Visually Inspect for Complete Dissolution

Not Dissolved
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Dissolved
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End: Stock Solution Ready for Use
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Caption: Workflow for dissolving and storing CTPS1-IN-1 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CTP Synthetase-IN-1 | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for CTPS1-IN-1 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370056#how-to-dissolve-and-store-ctps1-in-1-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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